Cas no 41172-77-4 (Methyl 2-amino-3-oxobutanoate hydrochloride)
41172-77-4 structure
Product Name:Methyl 2-amino-3-oxobutanoate hydrochloride
CAS No:41172-77-4
MF:C5H10ClNO3
MW:167.590800762177
MDL:MFCD20226100
CID:1081199
PubChem ID:23120881
Update Time:2025-04-20
Methyl 2-amino-3-oxobutanoate hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- Methyl 2-amino-3-oxobutanoate hydrochloride
- Methyl 2-amino-3-oxobutanoate hydrochloride (1:1)
- AK100204
- PGXUEXDOVYLHEH-UHFFFAOYSA-N
- Methyl 2-amino-3-oxobutanoate HCl
- methyl 2-amino-3-oxobutanoate;hydrochloride
- ST2407128
- AX8280956
- alpha-acetylglycine methyl ester hydrochloride
- (+/-)-2-Amino-3-oxo-butyric acid methyl ester hydrochloride
- 41172-77-4
- Methyl2-amino-3-oxobutanoatehydrochloride
- SCHEMBL2840092
- AKOS022184573
- DS-3110
- CS-0112279
- C75090
- MFCD20226100
- DB-130055
- Butanoic acid, 2-amino-3-oxo-, methyl ester, hydrochloride
-
- MDL: MFCD20226100
- Inchi: 1S/C5H9NO3.ClH/c1-3(7)4(6)5(8)9-2;/h4H,6H2,1-2H3;1H
- InChI Key: PGXUEXDOVYLHEH-UHFFFAOYSA-N
- SMILES: Cl.O(C)C(C(C(C)=O)N)=O
Computed Properties
- Exact Mass: 167.0349209g/mol
- Monoisotopic Mass: 167.0349209g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 132
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 69.4
Methyl 2-amino-3-oxobutanoate hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | UY138-1g |
Methyl 2-amino-3-oxobutanoate hydrochloride |
41172-77-4 | 95+% | 1g |
3644CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | UY138-250mg |
Methyl 2-amino-3-oxobutanoate hydrochloride |
41172-77-4 | 95+% | 250mg |
1442CNY | 2021-05-08 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M65580-1g |
Methyl 2-amino-3-oxobutanoate hydrochloride |
41172-77-4 | 95% | 1g |
¥3946.0 | 2022-04-27 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M65580-250mg |
Methyl 2-amino-3-oxobutanoate hydrochloride |
41172-77-4 | 95% | 250mg |
¥1566.0 | 2022-04-27 | |
| Chemenu | CM193338-1g |
Methyl 2-amino-3-oxobutanoate hydrochloride |
41172-77-4 | 95% | 1g |
$405 | 2021-06-09 | |
| Chemenu | CM193338-1g |
Methyl 2-amino-3-oxobutanoate hydrochloride |
41172-77-4 | 95% | 1g |
$538 | 2023-02-18 | |
| eNovation Chemicals LLC | Y0985767-1g |
Methyl 2-amino-3-oxobutanoate hydrochloride |
41172-77-4 | 95% | 1g |
$350 | 2023-09-02 | |
| abcr | AB337451-1 g |
Methyl 2-amino-3-oxobutanoate hydrochloride, 95% (H-DL-Gly(CO2Me)-Me.HCl); . |
41172-77-4 | 95% | 1g |
€471.50 | 2023-06-21 | |
| abcr | AB337451-2,5 g |
Methyl 2-amino-3-oxobutanoate hydrochloride, 95% (H-DL-Gly(CO2Me)-Me.HCl); . |
41172-77-4 | 95% | 2.52,5g |
€944.00 | 2023-06-21 | |
| Chemenu | CM193338-5g |
Methyl 2-amino-3-oxobutanoate hydrochloride |
41172-77-4 | 95% | 5g |
$1615 | 2023-02-18 |
Methyl 2-amino-3-oxobutanoate hydrochloride Related Literature
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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